Cas no 1261790-19-5 (2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine)

• Product Name: 2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine
• CAS No: 1261790-19-5
• MF: C₁₇H₇Cl₆NO
• MW: 453.961578607559
• CID: 4921145
• Update Time: 2025-10-24

2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine

• Inchi： 1S/C17H7Cl6NO/c18-10-5-14(22)12(20)3-8(10)16-1-7(25)2-17(24-16)9-4-13(21)15(23)6-11(9)19/h1-6H,(H,24,25)
• InChI Key： RBIRQDLAALYPCP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC(C=C(C2C=C(C(=CC=2Cl)Cl)Cl)N1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 546
• XLogP3: 7.2
• Topological Polar Surface Area: 29.1

Additional information on 2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine

Comprehensive Analysis of 2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine (CAS No. 1261790-19-5): Properties, Applications, and Industry Insights

2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine (CAS No. 1261790-19-5) is a halogenated pyridine derivative gaining attention in specialized chemical research due to its unique structural properties. This compound features a central hydroxypyridine core flanked by two trichlorophenyl groups, which contribute to its distinct electronic and steric characteristics. Researchers are increasingly exploring its potential in materials science, where its aromatic stacking interactions and halogen bonding capabilities show promise for advanced applications.

Recent studies highlight the compound's relevance in addressing contemporary challenges like molecular electronics and supramolecular chemistry. Its electron-withdrawing trichlorophenyl groups enhance stability under harsh conditions, making it valuable for high-performance materials. Industry professionals frequently search for "halogenated pyridine synthesis" and "1261790-19-5 applications," reflecting growing interest in its utility beyond traditional organic synthesis.

The compound's photophysical properties have become a focal point in 2024, with research teams investigating its potential in OLED technologies and sensor development. Its ability to form intramolecular hydrogen bonds between the hydroxyl group and pyridine nitrogen creates unique electronic transitions, a feature often queried as "1261790-19-5 fluorescence mechanism" in scientific databases. These characteristics position it as a candidate for next-generation optoelectronic materials.

From a synthetic chemistry perspective, 2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine serves as a versatile building block. Its multiple reactive sites enable diverse functionalization strategies, answering frequent search queries about "pyridine derivative modification techniques." The compound's crystalline structure has also drawn attention in X-ray crystallography studies, with its molecular packing patterns offering insights for crystal engineering applications.

Environmental considerations surrounding halogenated compounds have led to innovative research into this molecule's biodegradation pathways. While not classified as hazardous, its structural analogs are frequently discussed in "green chemistry" forums, prompting investigations into sustainable synthesis methods for CAS 1261790-19-5. This aligns with industry trends toward eco-friendly intermediates in specialty chemicals.

Analytical characterization of 2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine presents unique challenges that have become a case study in modern spectroscopic techniques. The compound's NMR spectral patterns and mass fragmentation behavior are often searched in relation to "polychlorinated aromatic analysis," demonstrating its educational value for analytical chemists. Advanced computational chemistry models are being employed to predict its molecular orbitals and reactivity indices.

In pharmaceutical research, while not itself a drug candidate, the compound's scaffold architecture informs design strategies for bioactive molecules. Its rigid planar structure serves as a reference in medicinal chemistry discussions about "privileged structures" in drug discovery. This application area generates significant search traffic for terms like "chlorinated heterocycles in drug design."

The commercial landscape for 1261790-19-5 reflects niche demand from specialty chemical suppliers and research institutions. Procurement inquiries often focus on "high-purity pyridine derivatives" and "custom halogenation services," indicating its role in tailored chemical solutions. Market analysts note growing interest in such multifunctional intermediates for advanced material development.

Future research directions for 2,6-Bis(2,4,5-trichlorophenyl)-4-hydroxypyridine may explore its catalytic applications or polymeric incorporation, addressing current search trends about "heterocyclic catalysts" and "functional monomers." Its combination of steric bulk and electronic tunability makes it particularly interesting for asymmetric synthesis applications where chiral environments are required.

From a safety perspective, standard handling procedures for halogenated organic compounds apply to this material, with particular attention to its thermal stability profile. Laboratory safety searches often include "chlorinated compound handling guidelines," reflecting the broader context in which this specific molecule is utilized. Proper personal protective equipment and ventilation systems remain essential when working with such materials.